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Compound of Interest

Compound Name: 1,8-Nonadiyne

Cat. No.: B1581614

Audience: Researchers, scientists, and drug development professionals.

Executive Summary: 1,8-Nonadiyne is a versatile linear C9 alkyne characterized by two
terminal triple bonds, making it a highly valuable building block in various fields of chemical
research.[1] Its structure allows for participation in a multitude of reactions, including oxidative
coupling, polymerization, hydrosilylation, and cycloadditions. This technical guide explores the
core research applications of 1,8-nonadiyne, focusing on its utility in macrocycle synthesis,
polymer chemistry, surface functionalization, and as a linker in bioconjugation and drug
discovery. Detailed experimental protocols, quantitative data, and workflow visualizations are
provided to facilitate its application in a laboratory setting.

Physicochemical Properties of 1,8-Nonadiyne

1,8-Nonadiyne is a colorless liquid at room temperature with the molecular formula CoH12.[1]
[2] Its reactivity is primarily dictated by the two terminal acetylene groups, separated by a
flexible pentamethylene chain.[3] These terminal alkyne groups are amenable to deprotonation
and serve as key reactive sites for carbon-carbon bond formation.
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Property Value References
CAS Number 2396-65-8 [2][3]
Molecular Formula CoH12 [2]
Molecular Weight 120.19 g/mol [2][3]
Density 0.799 g/mL at 25 °C [3114]
Melting Point -21 °C [3][5]
Boiling Point 55-55.5 °C at 13 mmHg [3114]
Refractive Index n20/D 1.449 [3114]
Flash Point 42 °C (107.6 °F) [3]
Solubility Not miscible or difficult to mix e
In water.

Core Research Applications

The bifunctional nature of 1,8-nonadiyne makes it a prime substrate for creating larger, more
complex molecular architectures.

Macrocycle Synthesis via Glaser Coupling

The oxidative homocoupling of terminal alkynes, known as the Glaser coupling, is a
foundational method for synthesizing symmetrical 1,3-diynes and is particularly effective for
creating macrocycles from a,w-diynes like 1,8-nonadiyne.[7][8] The reaction is typically
catalyzed by copper(l) salts in the presence of a base and an oxidant, such as oxygen.[7][9]
This methodology is a key step in the synthesis of novel macrocycles with potential applications
in host-guest chemistry and drug discovery.[10][11]
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Glaser Coupling Workflow
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Polymerization Applications of 1,8-Nonadiyne
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Surface Functionalization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nonadiyne]. BenchChem, [2025]. [Online PDF]. Available at:
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nonadiyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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